4-Methoxy-4'-thiomorpholinomethylbenzophenone
Overview
Description
“4-Methoxy-4’-thiomorpholinomethylbenzophenone” is a chemical compound with the molecular formula C19H21NO2S . It is also known by its synonyms “4-Methoxy-4’-thiomorpholinomethylbenzophenone” and "Methanone, (4-methoxyphenyl)[4-(4-thiomorpholinylmethyl)phenyl]-" .
Molecular Structure Analysis
The molecular structure of “4-Methoxy-4’-thiomorpholinomethylbenzophenone” consists of 19 carbon atoms, 21 hydrogen atoms, 1 nitrogen atom, 2 oxygen atoms, and 1 sulfur atom . The exact 3D structure would require more detailed analysis or computational modeling.Scientific Research Applications
-
Organic Nonlinear Optic Materials
- Field : Materials Science
- Application : The organic aromatic 4-methoxy-2-nitroaniline single crystal has potential applications in holographic imaging, integrated optics, frequency conversion, frequency mixing, optical data storage, optical communication, and photonic-integrated circuitry .
- Method : The crystal was grown by the slow evaporation method . The various functional groups present in the grown crystal were identified using Fourier transform infrared (FTIR) and FT-Raman spectral analyses .
- Results : The optical properties of the grown single crystal were analyzed by UV–Vis-NIR studies, and the optical parameters are calculated . The photoluminescence analysis reveals that the high-intensity emission peak was observed around 599 nm .
-
Infrared Light Activation
- Field : Organic Synthesis
- Application : Infrared light activation is used to carry out a wide range of reactions with short reaction times and high yields . It’s an environmentally friendly, solvent-free alternative in organic synthesis .
- Method : The compound 4-methoxy-2-thiomorpholin-4-ylmethyl-1-phenol was prepared from 4-methoxyphenol, 1 eq. of thiomorpholine and 2 eq. of formaldehyde . The mixture was irradiated with infrared light using a medicinal infrared lamp (250 Watts) and the reaction was monitored by tlc .
- Results : After 8 minutes, the reaction was completed . The mixture was chromatographed on silica gel using solvent gradient hexane/ethyl acetate . The yield was 76% .
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Green Fuels and Flavoring Chemicals
- Field : Chemistry and Food Industry
- Application : 2-Methoxyphenol, a compound similar to 4-Methoxy-4’-thiomorpholinomethylbenzophenone, is an important component of many different compounds . It can be considered a potential precursor to “green fuels” due to its origins in biomass . It can also be used as a starting material for the production of a number of other flavoring chemicals, including eugenol .
- Method : Potash and dimethyl sulphate can be used to catalyze the methylation of o-catechol, which ultimately produces 2-methoxyphenol as a byproduct .
- Results : The yield of this process is not specified in the source .
-
Skin Depigmentation
- Field : Dermatology
- Application : 4-Methoxyphenol is the active ingredient in a lot of different skin depigmentation lotions .
- Method : The specific method of application or experimental procedures are not specified in the source .
- Results : The outcomes of this application are not specified in the source .
-
Infrared Light Activation
- Field : Organic Synthesis
- Application : Infrared light activation is used to carry out a wide range of reactions with short reaction times and high yields . It’s an environmentally friendly, solvent-free alternative in organic synthesis .
- Method : The compound 4-methoxy-2-thiomorpholin-4-ylmethyl-1-phenol was prepared from 4-methoxyphenol, 1 eq. of thiomorpholine and 2 eq. of formaldehyde . The mixture was irradiated with infrared light using a medicinal infrared lamp (250 Watts) and the reaction was monitored by tlc .
- Results : After 8 minutes, the reaction was completed . The mixture was chromatographed on silica gel using solvent gradient hexane/ethyl acetate . The yield was 76% .
-
Green Fuels and Flavoring Chemicals
- Field : Chemistry and Food Industry
- Application : 2-Methoxyphenol, a compound similar to 4-Methoxy-4’-thiomorpholinomethylbenzophenone, is an important component of many different compounds . Because of its origins in biomass, it may be considered a potential precursor to "green fuels" . Two-methoxyphenol can be used as a starting material for the production of a number of other flavoring chemicals, including eugenol .
- Method : Potash and dimethyl sulphate, for example, can be used to catalyze the methylation of o-catechol, which ultimately produces 2-methoxyphenol as a byproduct . This can be done in the presence of o-catechol .
- Results : The yield of this process is not specified in the source .
-
Skin Depigmentation
- Field : Dermatology
- Application : 4-Methoxyphenol is the active ingredient in a lot of different skin depigmentation lotions .
- Method : The specific method of application or experimental procedures are not specified in the source .
- Results : The outcomes of this application are not specified in the source .
-
Infrared Light Activation
- Field : Organic Synthesis
- Application : Infrared light activation is used to carry out a wide range of reactions with short reaction times and high yields . It’s an environmentally friendly, solvent-free alternative in organic synthesis .
- Method : The compound 4-methoxy-2-thiomorpholin-4-ylmethyl-1-phenol was prepared from 4-methoxyphenol, 1 eq. of thiomorpholine and 2 eq. of formaldehyde . The mixture was irradiated with infrared light using a medicinal infrared lamp (250 Watts) and the reaction was monitored by tlc .
- Results : After 8 minutes, the reaction was completed . The mixture was chromatographed on silica gel using solvent gradient hexane/ethyl acetate . The yield was 76% .
properties
IUPAC Name |
(4-methoxyphenyl)-[4-(thiomorpholin-4-ylmethyl)phenyl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO2S/c1-22-18-8-6-17(7-9-18)19(21)16-4-2-15(3-5-16)14-20-10-12-23-13-11-20/h2-9H,10-14H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBZGDSIYHCSSGR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)CN3CCSCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80642902 |
Source
|
| Record name | (4-Methoxyphenyl){4-[(thiomorpholin-4-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80642902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-4'-thiomorpholinomethylbenzophenone | |
CAS RN |
898782-37-1 |
Source
|
| Record name | (4-Methoxyphenyl){4-[(thiomorpholin-4-yl)methyl]phenyl}methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80642902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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